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Executive Summary
In drug discovery, the phenylurea pharmacophore is ubiquitous, serving as a critical scaffold in

kinase inhibitors (e.g., Sorafenib, Regorafenib) and soluble epoxide hydrolase inhibitors.[1]

However, nomenclature ambiguity remains a significant liability.[1][2] The oscillation between

legacy Chemical Abstracts Service (CAS) numbering (1,[1][2] 3) and IUPAC’s preferred

locants often leads to missed patent claims and failed database queries.[1][2]

This guide provides a rigorous, algorithmic protocol for naming phenyl-substituted urea

derivatives. Moving beyond rote memorization, we establish a logical hierarchy based on the

2013 IUPAC Recommendations (Blue Book P-66), ensuring your data is chemically accurate

and legally robust.

Part 1: The Fundamental Framework
The Parent Structure: Urea vs. Carbonic Diamide
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The IUPAC Preferred Name (PIN) for the structure

is urea.[2][3] While the systematic name carbonic diamide is chemically descriptive, urea is the
retained PIN used for substitution.[2]

The Locant Controversy: vs. 1,3
Historically, and in many CAS database entries, the nitrogen atoms of urea are numbered 1

and 3, with the carbonyl oxygen at position 2. However, IUPAC P-66.1.6 explicitly mandates the

use of

and

for substituents on the nitrogen atoms in the PIN.[2]

: Assigned to the nitrogen carrying the substituent that comes first alphabetically.[2][4]

: Assigned to the remaining nitrogen.[2]

Symmetry: If the molecule is symmetric (e.g., diphenylurea), the locants are

.[2]

Scientist-to-Scientist Note: While you must use

for manuscripts and regulatory filings, be aware that "1,3" is frequently used in raw chemical
inventory data (e.g., 1,3-diphenylurea).[2] Your internal search algorithms should account for
both.

Part 2: The Naming Algorithm (SOP)
To generate a correct name, do not guess. Follow this logic gate.

Step 1: Determine the Principal Functional Group (PFG)
Is the urea moiety the highest priority group in the molecule?

Priority Order (Simplified): Carboxylic Acid > Ester > Amide > Urea > Ether > Amine.[1][2]

Scenario A (Urea is PFG): The name ends in -urea.
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Scenario B (Urea is NOT PFG): The urea unit becomes a substituent.[1][2][5] It is named

carbamoylamino (preferred) or ureido (legacy/non-preferred).[1][2]

Visualization: The Nomenclature Decision Tree
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Figure 1: Logic flow for determining the correct IUPAC nomenclature path for urea derivatives.
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Part 3: Scenario A - Urea as the Parent (The
Phenylureas)[1][2][5]
When urea is the senior group, the syntax is straightforward.[2]

Monosubstituted
Structure:

Name:

-phenylurea (or phenylurea).

Disubstituted (Symmetric)
Structure:

Name:

-diphenylurea.[1][2]

Note: The prefix "bis" is often used if the phenyl rings themselves carry complex identical

substituents (e.g.,

-bis(4-chlorophenyl)urea).[1][2]

Disubstituted (Asymmetric)[1][2]
Structure:

Rule: Alphabetical priority determines

. Methyl (m) vs Phenyl (p).[1][2] "M" comes before "P".[1][2]

Name:

-methyl-

-phenylurea.[1][2]
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Part 4: Scenario B - Urea as a Substituent (Complex
Drugs)
This is the most common scenario in drug development (e.g., Kinase Inhibitors).[2] The urea is

merely a linker between two aromatic systems, one of which often carries a higher-priority

amide or acid.[2]

The "Carbamoylamino" Shift
Under IUPAC 2013 recommendations, the prefix ureido (

) is deprecated in favor of carbamoylamino (or aminocarbonylamino).[1][2] This aligns with the
systematic breakdown of the group: an amino group attached to a carbamoyl (

) group.[1][2][6]

Case Study: Deconstructing Sorafenib
Sorafenib is a classic example where the urea is not the parent.[2] The pyridine-carboxamide

moiety takes precedence.[1][2]

The Structure:

Core Parent: Pyridine-2-carboxamide (Amide > Urea).[1][2]

Linker: Oxygen (ether) connects the pyridine to a phenyl ring.[1][2]

Substituent on Phenyl: A urea group connecting to a chlorotrifluoromethylphenyl ring.[1][2]

The IUPAC Name Breakdown: 4-[4-[[4-chloro-3-

(trifluoromethyl)phenyl]carbamoylamino]phenoxy]-N-methylpyridine-2-carboxamide[1][2][5][6][7]
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Segment Chemical Logic

...pyridine-2-carboxamide
Parent: The highest priority functional group.[1]

[2][4]

N-methyl...
Substituent on the amide nitrogen of the

pyridine.

4-[...phenoxy]
The ether linkage attached to position 4 of the

pyridine.[2]

...carbamoylamino]
The urea linkage.[2][5] Note it is NOT named

"ureido".[1][2]

[4-chloro-3-(trifluoromethyl)phenyl]...
The "tail" attached to the distal nitrogen of the

urea.[1][2]

Visualization: Sorafenib Connectivity

Chloro-TF-Phenyl Ring Urea Linker
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Figure 2: Structural hierarchy of Sorafenib.[1][2] The Urea group is demoted to a linker role

("carbamoylamino") because the Carboxamide is the Principal Functional Group.[2]

Part 5: Experimental Data & Common Pitfalls
Ambiguity in Patent Literature
A search of the CAS registry reveals that "ureido" is still prevalent in patents filed before 2010.

[2] When conducting Freedom to Operate (FTO) searches, you must query both

nomenclatures.[1][2]

Table 1: Nomenclature Mapping for Database Queries
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Structure Component Preferred IUPAC (PIN) Legacy / CAS / Common

carbamoylamino ureido

(aminocarbonyl)amino ureido

1, 3

-diphenylurea 1,3-diphenylurea; carbanilide

Protocol for Naming Verification
To ensure self-validating trustworthiness in your documentation:

Generate PIN: Use the algorithm in Part 2.

Reverse Check: Input your generated name into a structure-to-name tool (e.g., ChemDraw

JS or MarvinSketch) and verify it regenerates the exact original structure.[2]

Cross-Reference: Check the "Associated Names" section in PubChem to ensure your name

captures the correct stereochemistry and substitution pattern.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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